Cas no 1699736-30-5 (Tert-Butyl 4-methoxyisoindoline-2-carboxylate)

• Product Name: Tert-Butyl 4-methoxyisoindoline-2-carboxylate
• CAS No: 1699736-30-5
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5066440
• PubChem ID: 118011196
• Update Time: 2025-05-22

Tert-Butyl 4-methoxyisoindoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-methoxyisoindoline-2-carboxylate
• COC1=C2CN(CC2=CC=C1)C(=O)OC(C)(C)C
• Tert-Butyl 4-methoxyisoindoline-2-carboxylate

• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(16)15-8-10-6-5-7-12(17-4)11(10)9-15/h5-7H,8-9H2,1-4H3
• InChI Key： XZFWAGXQIVLESN-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC=C(C=2C1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on Tert-Butyl 4-methoxyisoindoline-2-carboxylate

Tert-Butyl 4-Methoxyisoindoline-2-Carboxylate: A Comprehensive Overview

Tert-butyl 4-methoxyisoindoline-2-carboxylate, with the CAS number 1699736-30-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often abbreviated as TBMEC, is a derivative of isoindoline, a heterocyclic aromatic compound with a fused benzene and pyrrole ring system. The isoindoline moiety in Tert-butyl 4-methoxyisoindoline-2-carboxylate is substituted with a tert-butyl group at the 2-position and a methoxy group at the 4-position, making it a versatile building block for various chemical applications.

The synthesis of Tert-butyl 4-methoxyisoindoline-2-carboxylate typically involves multi-step reactions, often starting from readily available starting materials such as isoindole derivatives. The introduction of the tert-butyl group and the methoxy substituent is achieved through well-established organic transformations, including Friedel-Crafts alkylation or acylation, followed by subsequent functionalization steps. The compound's structure has been extensively studied using techniques such as X-ray crystallography, which has provided detailed insights into its molecular geometry and packing arrangements.

Recent studies have highlighted the potential of Tert-butyl 4-methoxyisoindoline-2-carboxylate in the development of advanced materials. For instance, researchers have explored its use as a precursor for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials are highly sought after due to their exceptional porosity and surface area, making them ideal candidates for gas storage, catalysis, and sensing applications. The tert-butyl group in the molecule plays a crucial role in modulating the electronic properties and hydrophobicity of the resulting materials.

In addition to its role in materials science, Tert-butyl 4-methoxyisoindoline-2-carboxylate has also been investigated for its potential in drug delivery systems. The methoxy group at the 4-position imparts hydrophilic properties to the molecule, which can be exploited for enhancing the solubility and bioavailability of therapeutic agents. Recent research has demonstrated that this compound can serve as a ligand for drug delivery nanoparticles, enabling targeted delivery of anticancer drugs with reduced side effects.

The optical properties of Tert-butyl 4-methoxyisoindoline-2-carboxylate have also garnered attention in the field of optoelectronics. Its conjugated aromatic system exhibits strong fluorescence under UV light, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and sensors. Studies have shown that the fluorescence quantum yield of this compound can be further enhanced by incorporating it into nanoscale structures or by introducing additional functional groups.

From an environmental perspective, Tert-butyl 4-methoxyisoindoline-2-carboxylate has been evaluated for its biodegradability and eco-toxicity. Research indicates that under aerobic conditions, the compound undergoes gradual degradation via microbial action, with intermediates being less toxic than the parent molecule. This makes it a more sustainable choice compared to traditional organic compounds used in similar applications.

In conclusion, Tert-butyl 4-methoxyisoindoline-2-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure endows it with properties that make it invaluable in materials science, drug delivery systems, optoelectronics, and environmental chemistry. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern technologies.